Cas no 84157-95-9 (1H-PYRAZOLE-1-BUTANOL, 3-AMINO-)
84157-95-9 structure
Product Name:1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
CAS No:84157-95-9
MF:C7H13N3O
MW:155.197621107101
CID:3232092
PubChem ID:20451299
Update Time:2025-04-21
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
- 84157-95-9
- EN300-783516
- AKOS010935302
- 4-(3-amino-pyrazol-1-yl)-butan-1-ol
- NEFWLIASUHITTM-UHFFFAOYSA-N
- SCHEMBL1857052
- 4-(3-amino-1H-pyrazol-1-yl)butan-1-ol
- 3-amino-1-(4-hydroxybutyl)pyrazole
-
- Inchi： 1S/C7H13N3O/c8-7-3-5-10(9-7)4-1-2-6-11/h3,5,11H,1-2,4,6H2,(H2,8,9)
- InChI Key： NEFWLIASUHITTM-UHFFFAOYSA-N
- SMILES： OCCCCN1C=CC(N)=N1
Computed Properties
- Exact Mass: 155.105862047Da
- Monoisotopic Mass: 155.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.1Ų
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783516-1.0g |
4-(3-amino-1H-pyrazol-1-yl)butan-1-ol |
84157-95-9 | 1g |
$0.0 | 2023-06-06 |
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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